Cas no 2229306-75-4 (1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile
• CAS No: 2229306-75-4
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 6250638
• PubChem ID: 165857014
• Update Time: 2025-05-20

1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile
• EN300-1752985
• 2229306-75-4

• Inchi： 1S/C10H11NS/c1-7-5-9(8(2)12-7)10(6-11)3-4-10/h5H,3-4H2,1-2H3
• InChI Key： TXVOLERDOFLTLU-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1(C#N)CC1

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile

Introduction to 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile (CAS No: 2229306-75-4)

1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229306-75-4, represents a unique structural motif combining a cyclopropane ring with a thiophene derivative, both of which are known for their diverse biological activities. The presence of a nitrile group further enhances its potential as a pharmacophore, making it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile consists of a cyclopropane ring attached to a 2,5-dimethylthiophene moiety, with a nitrile functional group at the cyclopropane carbon. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited in drug design. The cyclopropane ring is known for its high reactivity and ability to adopt a planar conformation, facilitating interactions with biological targets. Meanwhile, the thiophene ring contributes to the molecule's aromaticity and potential for π-stacking interactions, which are crucial in protein-ligand binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The nitrile group, in particular, has been identified as a key pharmacophore that can engage in hydrogen bonding or coordinate with metal ions, enhancing its binding efficacy.

In vitro studies have demonstrated the potential of 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile as an anti-inflammatory agent. The compound has shown promising results in reducing pro-inflammatory cytokine production in mammalian cells, suggesting its utility in treating chronic inflammatory diseases. Additionally, preliminary pharmacokinetic studies indicate that this molecule exhibits reasonable oral bioavailability and metabolic stability, making it a viable candidate for further development.

The synthesis of 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the cyclopropane ring via Ring-closing metathesis (RCM) or cyclopropanation reactions, followed by functionalization of the thiophene ring and introduction of the nitrile group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The structural features of 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile make it an attractive scaffold for drug discovery. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. For instance, replacing the nitrile group with other heterocyclic moieties or altering the substitution pattern on the thiophene ring could lead to novel derivatives with enhanced therapeutic efficacy.

Current research is focused on exploring the potential applications of 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile in treating neurological disorders. Preliminary data suggest that this compound may interact with specific neurotransmitter receptors or modulate enzyme activity involved in neurodegenerative processes. Further investigation is needed to elucidate its mechanism of action and assess its therapeutic potential in animal models and clinical trials.

The growing interest in 1-(2,5-dimethylthiophen-3-yl)cyclopropane-1-carbonitrile underscores its significance as a pharmacological tool and lead compound. As our understanding of molecular interactions improves and new synthetic techniques emerge, the possibilities for utilizing this compound in drug development are likely to expand. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.